Cas no 96129-65-6 (2-(2-chlorophenyl)ethane-1-sulfonamide)

• Product Name: 2-(2-chlorophenyl)ethane-1-sulfonamide
• CAS No: 96129-65-6
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• MDL: MFCD26064712
• CID: 4357351
• PubChem ID: 13480213
• Update Time: 2025-06-09

2-(2-chlorophenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonamide, 2-chloro-
• 2-(2-chlorophenyl)ethane-1-sulfonamide
• 2-(2-chlorophenyl)ethanesulfonamide
• EN300-283802
• WDA12965
• 96129-65-6

• MDL： MFCD26064712
• Inchi： 1S/C8H10ClNO2S/c9-8-4-2-1-3-7(8)5-6-13(10,11)12/h1-4H,5-6H2,(H2,10,11,12)
• InChI Key： ZLWREEJXRGNWIV-UHFFFAOYSA-N
• SMILES： C1(CCS(N)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 219.0120774Da
• Monoisotopic Mass: 219.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(2-chlorophenyl)ethane-1-sulfonamide

Professional Introduction to 2-(2-chlorophenyl)ethane-1-sulfonamide (CAS No. 96129-65-6)

2-(2-chlorophenyl)ethane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 96129-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative, characterized by its chlorophenyl and ethanesulfonamide functional groups, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-(2-chlorophenyl)ethane-1-sulfonamide consists of a benzene ring substituted with a chlorine atom at the ortho position, linked to an ethyl chain terminated by a sulfonamide group. This configuration imparts distinct chemical properties, including moderate solubility in polar solvents and the potential for hydrogen bonding interactions. Such characteristics are critical in determining its behavior as a lead compound in medicinal chemistry.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The presence of the sulfonamide moiety in 2-(2-chlorophenyl)ethane-1-sulfonamide suggests potential pharmacological effects, such as antimicrobial, anti-inflammatory, and antiviral properties. Current research indicates that sulfonamides can interact with biological targets by forming hydrogen bonds with amino acid residues, which may modulate enzyme activity or receptor binding.

One of the most compelling aspects of 2-(2-chlorophenyl)ethane-1-sulfonamide is its versatility in serving as a scaffold for structure-activity relationship (SAR) studies. By modifying the substituents on the benzene ring or the ethane chain, researchers can fine-tune the compound’s pharmacokinetic and pharmacodynamic profiles. For instance, computational modeling has shown that subtle changes in electronic distribution can enhance binding affinity to specific protein targets, thereby improving therapeutic efficacy.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 2-(2-chlorophenyl)ethane-1-sulfonamide, allowing for large-scale production and screening in high-throughput formats. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the chlorophenyl moiety with high regioselectivity. Additionally, green chemistry approaches are being explored to minimize waste and improve sustainability in its synthesis.

The potential applications of 2-(2-chlorophenyl)ethane-1-sulfonamide extend beyond traditional pharmaceuticals. In agrochemical research, sulfonamides have demonstrated efficacy as growth regulators or pest deterrents due to their ability to disrupt metabolic pathways in pests. Furthermore, its stability under various environmental conditions makes it a candidate for formulation into controlled-release systems, enhancing bioavailability and reducing dosing frequency.

From a regulatory perspective, 96129-65-6 is classified as a research chemical rather than a controlled substance, facilitating its use in academic and industrial settings without stringent licensing requirements. However, adherence to good laboratory practices (GLP) is essential when handling this compound to ensure safety and reproducibility of results.

The future direction of research on 2-(2-chlorophenyl)ethane-1-sulfonamide is likely to focus on optimizing its pharmacological profile through derivatization efforts. Investigating analogs with altered substitution patterns may reveal novel mechanisms of action or enhance selectivity against disease-causing targets. Collaborative efforts between medicinal chemists and biologists are crucial for translating these findings into clinical candidates.

In conclusion, 2-(2-chlorophenyl)ethane-1-sulfonamide (CAS No. 96129-65-6) represents a valuable asset in the quest for innovative therapeutic agents. Its unique structural features and demonstrated biological relevance make it an attractive compound for further exploration. As synthetic methods continue to evolve and computational tools become more sophisticated, the potential for discovering new derivatives with enhanced properties remains promising.